Cas no 921862-06-8 (2,4-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)

• Product Name: 2,4-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• CAS No: 921862-06-8
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 6020160
• PubChem ID: 18570731
• Update Time: 2025-05-25

2,4-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• Benzenesulfonamide, N-(2,3-dihydro-1-methyl-2-oxo-1H-indol-5-yl)-2,4-dimethoxy-
• 921862-06-8
• AKOS024632007
• 2,4-dimethoxy-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide
• 2,4-dimethoxy-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• F2256-0147

• Inchi： 1S/C17H18N2O5S/c1-19-14-6-4-12(8-11(14)9-17(19)20)18-25(21,22)16-7-5-13(23-2)10-15(16)24-3/h4-8,10,18H,9H2,1-3H3
• InChI Key： MKODGNNPTJFIMR-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CC(=O)N3C)(=O)=O)=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 362.09364285g/mol
• Monoisotopic Mass: 362.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 633.3±65.0 °C(Predicted)
• pka: 7.26±0.20(Predicted)

Additional information on 2,4-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide

Introduction to 2,4-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921862-06-8)

2,4-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide, identified by its CAS number 921862-06-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex aromatic structure, incorporating both methoxy and sulfonamide functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a dihydroindole moiety further enhances its structural complexity, making it an intriguing candidate for further exploration in drug discovery and development.

The molecular framework of 2,4-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide exhibits a rich interplay of electronic and steric effects. The methoxy groups at the 2 and 4 positions of the benzene ring introduce electron-donating properties, which can influence the reactivity and binding affinity of the molecule. Concurrently, the sulfonamide group at the nitrogen position provides a polar and hydrophilic character, enhancing solubility in aqueous environments while also participating in hydrogen bonding interactions. These features make the compound a versatile scaffold for designing molecules with specific biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of indole derivatives due to their demonstrated efficacy in various therapeutic contexts. The dihydroindole core in CAS No. 921862-06-8 is particularly noteworthy, as it is commonly found in natural products and bioactive compounds. For instance, indole alkaloids have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The modifications introduced in 2,4-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide aim to optimize these properties while minimizing unwanted side effects.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Emerging research suggests that indole derivatives can interact with neurotransmitter systems, potentially offering therapeutic benefits for conditions such as depression, anxiety, and neurodegenerative diseases. The sulfonamide moiety further enhances this potential by allowing for selective binding to specific protein targets. This dual functionality makes CAS No. 921862-06-8 an attractive candidate for further investigation.

The synthesis of 2,4-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include the formation of the dihydroindole core through cyclization reactions followed by functionalization with methoxy and sulfonamide groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize byproduct formation.

From a computational chemistry perspective, CAS No. 921862-06-8 has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's mode of action and have guided the design of more potent derivatives. For instance, docking simulations have revealed that the sulfonamide group interacts favorably with hydrophobic pockets in target proteins, while the dihydroindole moiety occupies positively charged regions. This information has been instrumental in optimizing lead compounds for preclinical testing.

In preclinical trials, CAS No. 921862-06-8 has demonstrated promising activity against several disease models. Notably, it has shown efficacy in reducing inflammation and modulating pain perception in animal models of arthritis and neuropathic pain. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects against oxidative stress-induced neuronal damage. These findings have generated considerable interest among researchers seeking novel therapeutic strategies for neurological disorders.

The pharmacokinetic profile of CAS No. 921862 - 06 - 8 is another critical aspect that has been thoroughly evaluated. Studies indicate that the compound exhibits moderate solubility in both water and lipophilic solvents, facilitating its administration via multiple routes including oral and intravenous delivery. Furthermore, preliminary toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal off-target effects. These characteristics make it a favorable candidate for further development into an orphan drug or a novel therapeutic agent.

The future direction of research on CAS No 92186 - 06 - 8 is multifaceted and exciting. One area of focus is the development of analogs with enhanced potency and selectivity through structural modifications such as halogenation or incorporation of additional functional groups. Another promising avenue is exploring its potential as a prodrug or combination therapy agent alongside existing treatments for neurological disorders.

Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening (HTS) platforms and artificial intelligence (AI)-assisted drug design algorithms, CAS No 92186 - 06 - 8 could be rapidly optimized for clinical use within an accelerated drug development pipeline.